Cas no 42528-66-5 (1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride)

1-(3-Aminophenyl)-2-methylpropan-1-one hydrochloride is a fine chemical intermediate primarily used in pharmaceutical and organic synthesis. Its hydrochloride salt form enhances stability and solubility, making it suitable for controlled reactions. The compound features a reactive amino group and a ketone functionality, enabling versatile applications in the synthesis of more complex molecules, such as active pharmaceutical ingredients (APIs) and specialty chemicals. The methyl substitution on the propanone backbone contributes to steric effects, influencing selectivity in synthetic pathways. This product is typically supplied with high purity to ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its sensitivity to moisture and light.
1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride structure
42528-66-5 structure
Product Name:1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride
CAS No:42528-66-5
MF:
MW:
CID:4651258
PubChem ID:132372534
Update Time:2025-05-19

1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride

1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride Pricemore >>

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Additional information on 1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride

Comprehensive Overview of 1-(3-Aminophenyl)-2-Methylpropan-1-One Hydrochloride (CAS No. 42528-66-5)

1-(3-Aminophenyl)-2-methylpropan-1-one hydrochloride (CAS No. 42528-66-5) is a specialized organic compound with a wide range of applications in pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its amine-functionalized aromatic ketone structure, has garnered significant attention due to its unique chemical properties and potential utility in advanced research. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for functionalized aromatic ketones like 1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride has surged, driven by their role in synthesizing pharmaceutical intermediates and agrochemicals. Researchers are particularly interested in its potential as a building block for drug discovery, where its amine group offers versatile reactivity for coupling reactions. The compound's CAS number 42528-66-5 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

One of the trending topics in chemical research is the development of sustainable synthesis methods. 1-(3-Aminophenyl)-2-methylpropan-1-one hydrochloride aligns with this trend, as its synthesis can be optimized for green chemistry principles, minimizing waste and energy consumption. This aspect resonates with environmentally conscious researchers and industries seeking eco-friendly alternatives.

The compound's structural features also make it a candidate for material science applications. For instance, its aromatic backbone and polar functional groups contribute to its potential use in polymeric materials or coatings. These applications are frequently explored in peer-reviewed journals, highlighting the compound's versatility beyond traditional organic synthesis.

From an analytical chemistry perspective, 1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride is often analyzed using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for research reproducibility. The compound's spectral data is a common query among chemists, underscoring its technical importance.

In summary, 1-(3-aminophenyl)-2-methylpropan-1-one hydrochloride (CAS No. 42528-66-5) is a multifaceted compound with growing relevance in pharmaceutical, material science, and green chemistry fields. Its amine-functionalized ketone structure, combined with its hydrochloride salt properties, positions it as a valuable tool for innovative research. As scientific inquiries into sustainable chemistry and advanced materials expand, this compound is poised to remain a focal point in interdisciplinary studies.

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